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Compound of Interest

Compound Name: Isobutyl formate

Cat. No.: B1584813 Get Quote

Technical Guide: Isobutyl Formate Properties
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of isobutyl formate, a key organic

ester utilized in various industrial and research applications.

Molecular Identity and Weight
Isobutyl formate, also known as 2-methylpropyl methanoate, is a carboxylic ester.[1] Its

fundamental properties are crucial for its application as a flavoring agent, fragrance

component, and specialty solvent.[2][3]

The molecular formula and weight are foundational data points for any chemical entity. The

table below summarizes these key quantitative identifiers for isobutyl formate.

Table 1: Molecular Properties of Isobutyl Formate

Property Value Source

Molecular Formula C5H10O2 [1][2][3][4]

Linear Formula HCO2CH2CH(CH3)2 [5]

Molecular Weight 102.13 g/mol [1][2][3]

Exact Mass 102.068079557 Da [1]
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Methodologies for Property Determination
The determination of a compound's molecular formula and weight is a standard procedure in

analytical chemistry.

Molecular Formula Determination: The molecular formula is typically confirmed through

elemental analysis, which determines the percentage composition of each element (carbon,

hydrogen, oxygen). This empirical data is then used in conjunction with the molecular weight

to establish the exact number of atoms of each element in a molecule.

Molecular Weight Determination: Mass spectrometry is the primary technique for determining

the molecular weight (or more accurately, the molecular mass) of a compound. In this

process, the molecule is ionized and its mass-to-charge ratio is measured, allowing for a

precise determination of its molecular weight. The value of 102.13 g/mol represents the

molar mass, calculated from the atomic weights of its constituent atoms.[1][2][3][6]

Logical Relationships
The chemical formula of isobutyl formate dictates its molecular structure and, consequently,

its molecular weight. The diagram below illustrates the relationship between the elemental

components and the final compound.
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Caption: Relationship between elements and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://cymitquimica.com/cas/542-55-2/
https://www.fishersci.ca/shop/products/isobutyl-formate-tci-america-2/p-7129467
https://www.ottokemi.com/specsheet/iso-BUTYLFORMATE.aspx
https://www.thegoodscentscompany.com/data/rw1015121.html
https://www.benchchem.com/product/b1584813#isobutyl-formate-molecular-weight-and-formula
https://www.benchchem.com/product/b1584813#isobutyl-formate-molecular-weight-and-formula
https://www.benchchem.com/product/b1584813#isobutyl-formate-molecular-weight-and-formula
https://www.benchchem.com/product/b1584813#isobutyl-formate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

